Cas no 353517-94-9 ((E)-2-(2-(5-Bromothiophen-2-yl)vinyl)quinolin-8-ol)

• Product Name: (E)-2-(2-(5-Bromothiophen-2-yl)vinyl)quinolin-8-ol
• CAS No: 353517-94-9
• MF: C₁₅H₁₀BrNOS
• MW: 332.215001583099
• CID: 891398
• Update Time: 2026-04-29

(E)-2-(2-(5-Bromothiophen-2-yl)vinyl)quinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• (E)-2-(2-(5-Bromothiophen-2-yl)vinyl)quinolin-8-ol
• 2-[2-(5-bromothiophen-2-yl)ethenyl]quinolin-8-ol
• CHEMBRDG-BB 6634179
• 2-[(E)-2-(5-BROMO-2-THIENYL)VINYL]QUINOLIN-8-OL
• AC1MEP4C
• AG-F-22288
• CTK4H4345
• SureCN1781876

Computed Properties

• Exact Mass: 330.96700

Experimental Properties

• PSA: 61.36000
• LogP: 4.93480

Additional information on (E)-2-(2-(5-Bromothiophen-2-yl)vinyl)quinolin-8-ol

Comprehensive Overview of (E)-2-(2-(5-Bromothiophen-2-yl)vinyl)quinolin-8-ol (CAS No. 353517-94-9)

The compound (E)-2-(2-(5-Bromothiophen-2-yl)vinyl)quinolin-8-ol (CAS No. 353517-94-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a quinoline core linked to a bromothiophene moiety via a vinyl bridge, makes it a valuable intermediate for the synthesis of advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in fluorescence probes, organic electronics, and pharmaceutical development.

One of the most intriguing aspects of (E)-2-(2-(5-Bromothiophen-2-yl)vinyl)quinolin-8-ol is its photophysical properties. The presence of the quinolin-8-ol group contributes to its ability to emit light under specific conditions, making it a candidate for use in sensors and optoelectronic devices. Recent studies have explored its efficiency in light-emitting diodes (LEDs) and biomolecular imaging, aligning with the growing demand for sustainable and high-performance materials in the tech industry.

In the realm of drug discovery, this compound has shown promise due to its structural versatility. The bromothiophene segment is known for its role in modulating biological activity, while the quinoline scaffold is a common motif in antimalarial and anticancer agents. Researchers are investigating its potential as a kinase inhibitor or antimicrobial agent, addressing global health challenges such as drug-resistant infections and chronic diseases.

The synthesis of (E)-2-(2-(5-Bromothiophen-2-yl)vinyl)quinolin-8-ol involves precise cross-coupling reactions, such as the Heck reaction or Suzuki-Miyaura coupling, which are pivotal in modern organic synthesis. These methods highlight the compound's relevance in green chemistry initiatives, as scientists seek to minimize waste and improve atom economy. Its production is often optimized for high yield and purity, catering to the stringent requirements of pharmaceutical and material science applications.

From an industrial perspective, (E)-2-(2-(5-Bromothiophen-2-yl)vinyl)quinolin-8-ol is a subject of interest for companies specializing in fine chemicals and custom synthesis. Its demand is driven by the need for high-value intermediates in the development of next-generation therapeutics and smart materials. As the chemical industry shifts toward sustainable practices, this compound exemplifies the potential of molecular design in achieving both performance and environmental compatibility.

In conclusion, (E)-2-(2-(5-Bromothiophen-2-yl)vinyl)quinolin-8-ol (CAS No. 353517-94-9) represents a convergence of scientific innovation and practical application. Its multifaceted properties make it a standout candidate for addressing some of the most pressing challenges in healthcare, technology, and sustainability. As research progresses, this compound is poised to play a pivotal role in shaping the future of advanced materials and life sciences.